Cas no 1361590-90-0 (4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine)

• Product Name: 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361590-90-0
• MF: C₁₇H₈Cl₆N₂
• MW: 452.976818084717
• CID: 4970235
• Update Time: 2025-06-11

4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C17H8Cl6N2/c18-7-1-10(16(22)12(20)3-7)14-5-9(24)6-15(25-14)11-2-8(19)4-13(21)17(11)23/h1-6H,(H2,24,25)
• InChI Key： WYKPQTZFUAXTFT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=C(C2C=C(C=C(C=2Cl)Cl)Cl)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 417
• XLogP3: 7.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine

Comprehensive Overview of 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine (CAS No. 1361590-90-0)

4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine (CAS No. 1361590-90-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, characterized by its pyridine core and trichlorophenyl substituents, is often studied for its photophysical properties and molecular interactions. Researchers and industry professionals are increasingly interested in its synthesis, stability, and functional versatility, making it a subject of ongoing scientific exploration.

The molecular structure of 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine features a central pyridine ring substituted with amino and trichlorophenyl groups. This arrangement contributes to its electronic properties, which are critical for applications in material science and organic electronics. The presence of chlorine atoms enhances its lipophilicity and thermal stability, making it a candidate for high-performance materials. Recent studies have highlighted its potential in optoelectronic devices, such as OLEDs and sensors, where its fluorescence characteristics can be leveraged.

One of the most searched questions about this compound revolves around its synthesis methods. The preparation of 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine typically involves multi-step organic reactions, including cross-coupling and amination processes. Researchers often optimize these methods to improve yield and purity, addressing challenges such as regioselectivity and side reactions. Advanced techniques like HPLC purification and spectroscopic analysis are employed to ensure the compound meets stringent quality standards.

In the context of sustainability and green chemistry, there is growing interest in developing eco-friendly synthesis routes for 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine. Scientists are exploring catalytic methods and solvent-free conditions to minimize environmental impact. This aligns with broader industry trends toward sustainable chemical production, a topic frequently searched by professionals and academics alike.

The applications of this compound extend beyond electronics. Its bioactive potential is being investigated in pharmaceutical research, particularly in the design of small-molecule inhibitors and therapeutic agents. While not a drug itself, its structural motifs are valuable for drug discovery programs. This has led to increased searches for its biological activity and toxicity profile, though detailed studies are still underway.

From an analytical chemistry perspective, 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine poses interesting challenges due to its chromatographic behavior and mass spectral fragmentation. Techniques like NMR spectroscopy and X-ray crystallography are essential for confirming its structure and purity. These aspects are frequently discussed in forums and publications, reflecting the compound's complexity and the need for precise characterization.

In summary, 4-Amino-2,6-bis(2,3,5-trichlorophenyl)pyridine (CAS No. 1361590-90-0) is a compound of significant scientific and industrial interest. Its unique properties and diverse applications make it a focal point for research in materials science, organic synthesis, and pharmaceutical development. As advancements continue, this compound is likely to remain a topic of discussion and innovation in the chemical community.